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Compound of Interest

3-Chloro-1-(2-methylphenyl)-1-
Compound Name:

oxopropane
CAS No.: 898785-08-5
Cat. No.: B1320992

Get Quote

Technical Profile: 3-Chloro-1-(2-methylphenyl)-1-
oxopropane
A Privileged Scaffold for Aryl-Aminoketone

Therapeutics

Executive Summary

3-Chloro-1-(2-methylphenyl)-1-oxopropane (CAS: 898785-08-5) is a bifunctional aromatic
building block characterized by an ortho-substituted aryl ring and a reactive

-chloro ketone tail. It serves as a critical electrophilic intermediate in the synthesis of
aminoketones (muscle relaxants) and chiral amino-alcohols (antidepressants). Its structural
uniqueness lies in the steric influence of the ortho-methyl group, which modulates metabolic
stability and receptor binding affinity in downstream pharmaceutical targets compared to its
para-substituted analogs (e.g., Tolperisone precursors).

Molecular Architecture & Reactivity
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The molecule features a propiophenone core distorted by the steric bulk of the ortho-methyl
group. This steric crowding forces the carbonyl group slightly out of coplanarity with the phenyl
ring, altering the electronic conjugation and reducing the electrophilicity of the carbonyl carbon
compared to the unsubstituted analog.

» Electrophilic Sites:
o C3 (Alkyl Chloride): Highly reactive toward nucleophilic substitution (

), enabling rapid coupling with secondary amines (e.g., piperidine, pyrrolidine).

o C1 (Carbonyl): Susceptible to nucleophilic attack (Grignard, hydrides). The ortho-methyl
group provides facial selectivity during asymmetric reductions.

e Leaving Group: The

-chlorine is a good leaving group, but unlike

-halo ketones, it is less prone to immediate elimination, making it stable enough for isolation
yet reactive enough for derivatization.

Physiochemical Properties
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Property Value Note

3-Chloro-1-(2-
methylphenyl)propan-1-one

IUPAC Name

CAS Number 898785-08-5

Molecular Formula

Molecular Weight 182.65 g/mol

Ortho substitution disrupts

Pale yellow oil or low-melting crystal packing vs. para isomer

Appearance
PP solid (
54°C).[1]
Boiling Point ~135-140°C @ 10 mmHg Estimated based on homologs.
B DCM, Toluene, THF, Ethyl Hydrophobic; insoluble in
Solubility
Acetate water.

Synthetic Pathways & Process Chemistry

The synthesis of 3-Chloro-1-(2-methylphenyl)-1-oxopropane presents a classic
regioselectivity challenge. The two primary routes are Friedel-Crafts Acylation (Industrial) and
Grignard Addition to Nitriles (High Precision).

Route A: Friedel-Crafts Acylation (Industrial Standard)

This method uses toluene and 3-chloropropionyl chloride.

e Challenge: Toluene directs ortho and para. The para isomer (4-methyl) is thermodynamically
and kinetically favored due to sterics.

e Solution: To maximize the ortho isomer, the reaction is run at lower temperatures with
specific Lewis acids, though fractional distillation is invariably required to separate the ortho
product from the para major product.

Route B: Grignard-Nitrile Coupling (High Purity)

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://comptox.epa.gov/dashboard/chemical/properties/DTXSID4069929
https://www.benchchem.com/product/b1320992/docs?utm_src=pdf-body#molecular-structure-of-3-chloro-1-2-methylphenyl-1-oxopropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

For research applications requiring >98% isomeric purity, the reaction of o-tolylmagnesium
bromide with 3-chloropropionitrile is superior. This route guarantees the ortho position of the
methyl group.

Route A: Friedel-Crafts (Industrial) Route B: Grignard (High Purity)
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Caption: Comparative synthetic pathways. Route A yields a mixture requiring purification; Route
B is regiospecific for the ortho-isomer.

Experimental Protocol: Grignard Synthesis (Route B)

Rationale: This protocol is selected for the target audience (Researchers) to ensure isomeric
purity, avoiding the difficult separation of ortho/para isomers inherent in the Friedel-Crafts route.

Reagents:
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2-Bromotoluene (1.0 eq)[2]
Magnesium turnings (1.1 eq)
3-Chloropropionitrile (1.0 eq)
THF (Anhydrous)[3]

Ammonium Chloride (sat. ag.)

Step-by-Step Methodology:

Grignard Formation: In a flame-dried 3-neck flask under Argon, activate Mg turnings with a
crystal of iodine. Add 2-bromotoluene in THF dropwise at reflux to generate o-
tolylmagnesium bromide.

o Checkpoint: Solution turns turbid/grey, indicating initiation.

Addition: Cool the Grignard solution to -78°C (dry ice/acetone). This low temperature
prevents nucleophilic attack on the chloro-alkyl chain (cyclization side reaction).

Coupling: Add 3-chloropropionitrile (diluted in THF) dropwise over 30 minutes. Stir at -78°C
for 1 hour, then allow to warm to 0°C.

o Mechanism:[3][4][5] The Grignard carbon attacks the nitrile carbon, forming a metallo-
imine intermediate.

Hydrolysis: Quench the reaction with cold saturated

followed by 10%
. Stir vigorously for 2 hours to hydrolyze the imine to the ketone.

Workup: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over

, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc 95:5).
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Structural Characterization (The "Fingerprint")

To validate the structure, compare experimental data against these predicted spectral
signatures.

1H NMR (400 MHz, CDCI3):

2.45 (s, 3H): Aryl-CHS3 (Distinctive ortho shift).

3.35 (t, J=6.5 Hz, 2H): CO-CH2-CH2.

3.90 (t, J=6.5 Hz, 2H): CH2-CH2-Cl (Deshielded by Cl).

7.20 - 7.65 (m, 4H): Aromatic protons. (Look for the complex ABCD system typical of ortho-
substitution, unlike the symmetric AA'BB' of the para isomer).

IR Spectrum:
e 1685 cm

: C=0 stretch (Conjugated ketone). Lower frequency than non-conjugated (~1715), but
slightly higher than unsubstituted propiophenone due to steric twist reducing conjugation.

e 760 Ccm

: C-H out-of-plane bending (Ortho-disubstituted benzene).

Pharmaceutical Utility & Downstream Logic

This molecule is a "gateway" intermediate. The

-chloro ketone motif allows for divergent synthesis of two major CNS-active scaffolds.

» Aminoketones (Muscle Relaxants): Direct

displacement of the chloride by secondary amines (e.g., piperidine) yields structures
analogous to Tolperisone or Eperisone, but with ortho-tolyl geometry. These analogs are
investigated for improved metabolic stability (blocking para-hydroxylation).

» Aryl-3-amino-propanols (SNRI Analogs): Asymmetric reduction of the ketone followed by
amination yields scaffolds similar to Nisoxetine or Atomoxetine analogs.
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- Pathway A: Muscle Relaxants :

3-Chloro-1-(2-methylphenyl)-

1-oxopropane Piperidine / Amine

NaBH4 or H2/Cat

 Pathway B: Antidepessants (SNRI) :
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Caption: Divergent synthesis pathways. Pathway A leads to muscle relaxants; Pathway B leads
to SNRI antidepressant scaffolds.
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+ Aminoketone Synthesis:Synthesis of Tolperisone-related compounds. Journal of Medicinal
Chemistry, 2005.

¢ Isomer Characterization: PubChem Compound Summary for 3-Chloro-1-(2-
methylphenyl)propan-1-one.

o Safety Data: ECHA Registration Dossier for Chloro-ketones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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